Cas no 1346603-92-6 (Amitrole-13C2,15N2)
Amitrole-13C2,15N2 is a stable isotope-labeled analog of the herbicide amitrole (3-amino-1,2,4-triazole), where two carbon atoms are replaced with 13C and two nitrogen atoms with 15N. This isotopically labeled compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high accuracy and precision in analytical methods such as LC-MS/MS. Its isotopic purity and chemical stability make it valuable for environmental and metabolic studies, enabling reliable tracking and quantification of amitrole residues in complex matrices. The labeled structure minimizes interference from endogenous compounds, enhancing method specificity in research and regulatory applications.
Amitrole-13C2,15N2 structure
Product Name:Amitrole-13C2,15N2
CAS No:1346603-92-6
MF:C2H4N4
MW:88.0520868301392
CID:1064339
PubChem ID:71313376
Update Time:2025-10-19
Amitrole-13C2,15N2 Chemical and Physical Properties
Names and Identifiers
-
- Amitrole-13C2,15N2
- 1H-1,2,4-triazol-5-amine
- Amerol-13C2,15N2
- Amitrol-13C2,15N2
- Amizol-13C2,15N2
- Azaplant-13C2,15N2
- Azolan-13C2,15N2
- Cytrol-13C2,15N2
- Cytrole-13C2,15N2
- Herbizole-13C2,15N2
- Maxata-13C2,15N2
- 1346603-92-6
- (~13~C_2_,1,2-~15~N_2_)-1H-1,2,4-Triazol-5-amine
- DTXSID20747026
- (3,5-(1)(3)C,1,2-(1)N)4H-1,2,4-triazol-3-amine
- (3,5-13C2,1,2-15N2)1H-1,2,4-Triazol-5-amine
- 1794936-83-6
- (4H-1,2,4-Triazol-3-yl)amine-13C2,15N2
-
- Inchi: 1S/C2H4N4/c3-2-4-1-5-6-2/h1H,(H3,3,4,5,6)/i1+1,2+1,5+1,6+1
- InChI Key: KLSJWNVTNUYHDU-MAUGHLKVSA-N
- SMILES: [15NH]1[13C](N)=N[13CH]=[15N]1
Computed Properties
- Exact Mass: 88.04440
- Monoisotopic Mass: 88.04437560g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 44.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- Melting Point: >153°C (dec.)
- Solubility: DMSO, Methanol
- PSA: 68.32000
- LogP: -0.68300
Amitrole-13C2,15N2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | A633382-1mg |
Amitrole-13C2,15N2 |
1346603-92-6 | 1mg |
¥ 3780 | 2022-04-26 | ||
| BAI LING WEI Technology Co., Ltd. | A633382-10mg |
Amitrole-13C2,15N2 |
1346603-92-6 | 10mg |
¥ 29890 | 2022-04-26 | ||
| TRC | A633382-1mg |
Amitrole-13C2,15N2 |
1346603-92-6 | 1mg |
$ 333.00 | 2023-04-19 | ||
| TRC | A633382-10mg |
Amitrole-13C2,15N2 |
1346603-92-6 | 10mg |
$ 2601.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-481010-1 mg |
Amitrole-13C2,15N2, |
1346603-92-6 | 1mg |
¥3,610.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-481010-1mg |
Amitrole-13C2,15N2, |
1346603-92-6 | 1mg |
¥3610.00 | 2023-09-05 | ||
| BAI LING WEI Technology Co., Ltd. | S21A633382-1mg |
Amitrole-13C2,15N2 |
1346603-92-6 | 1mg |
¥5334 | 2023-11-24 | ||
| BAI LING WEI Technology Co., Ltd. | S21A633382-10mg |
Amitrole-13C2,15N2 |
1346603-92-6 | 10mg |
¥41662 | 2023-11-24 | ||
| BAI LING WEI Technology Co., Ltd. | S17ABC-RC2384-1mg |
Amitrole-13C2,15N2 |
1346603-92-6 | 95% | 1mg |
¥5493 | 2023-11-24 | |
| A2B Chem LLC | AE38953-1mg |
(4H-1,2,4-Triazol-3-yl)aMine-13C2,15N2 |
1346603-92-6 | 1mg |
$868.00 | 2024-04-20 |
Amitrole-13C2,15N2 Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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